Cas no 1807432-77-4 (3,4-Dibromo-2-(difluoromethoxy)cinnamic acid)

• Product Name: 3,4-Dibromo-2-(difluoromethoxy)cinnamic acid
• CAS No: 1807432-77-4
• MF: C₁₀H₆Br₂F₂O₃
• MW: 371.95764875412
• CID: 4977909
• Update Time: 2025-10-28

3,4-Dibromo-2-(difluoromethoxy)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromo-2-(difluoromethoxy)cinnamic acid

• Inchi： 1S/C10H6Br2F2O3/c11-6-3-1-5(2-4-7(15)16)9(8(6)12)17-10(13)14/h1-4,10H,(H,15,16)/b4-2+
• InChI Key： CEFPAKBGIMOPGV-DUXPYHPUSA-N
• SMILES： BrC1=C(C=CC(/C=C/C(=O)O)=C1OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 4.2
• Topological Polar Surface Area: 46.5

Additional information on 3,4-Dibromo-2-(difluoromethoxy)cinnamic acid

3,4-Dibromo-2-(difluoromethoxy)cinnamic Acid: A Comprehensive Overview

The compound 3,4-Dibromo-2-(difluoromethoxy)cinnamic Acid (CAS No. 1807432-77-4) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of cinnamic acids, which are aromatic compounds with a carboxylic acid group attached to a benzene ring. The presence of bromine and difluoromethoxy substituents at specific positions on the benzene ring imparts unique chemical properties to this molecule, making it a subject of interest in both academic research and commercial development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3,4-Dibromo-2-(difluoromethoxy)cinnamic Acid with high purity and yield. Researchers have explored various methodologies, including multi-step synthesis and microwave-assisted reactions, to optimize the production process. These methods not only enhance the efficiency of synthesis but also reduce environmental impact by minimizing waste and energy consumption.

The structural uniqueness of 3,4-Dibromo-2-(difluoromethoxy)cinnamic Acid lies in its bromine and difluoromethoxy substituents. The bromine atoms at positions 3 and 4 on the benzene ring contribute to the molecule's electronic properties, while the difluoromethoxy group at position 2 introduces steric hindrance and enhances stability. These features make the compound highly versatile in applications ranging from pharmaceuticals to agrochemicals.

In the field of pharmacology, 3,4-Dibromo-2-(difluoromethoxy)cinnamic Acid has shown promising results as a lead compound for drug development. Studies have demonstrated its potential as an anti-inflammatory agent, with research indicating its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, preliminary data suggest that this compound may exhibit anti-tumor properties by modulating cellular signaling pathways associated with cancer progression.

The agricultural sector has also taken notice of 3,4-Dibromo-2-(difluoromethoxy)cinnamic Acid, particularly for its potential as a plant growth regulator. Research indicates that this compound can influence plant hormone signaling pathways, leading to enhanced crop yields and stress tolerance. Field trials are currently underway to evaluate its efficacy under various environmental conditions.

From an environmental perspective, 3,4-Dibromo-2-(difluoromethoxy)cinnamic Acid has been studied for its biodegradability and eco-friendly properties. Researchers have found that under specific microbial conditions, the compound can undergo biodegradation without leaving harmful residues. This makes it a candidate for sustainable agricultural practices that prioritize environmental health.

In conclusion, 3,4-Dibromo-2-(difluoromethoxy)cinnamic Acid (CAS No. 1807432-77-4) stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical structure and promising biological activities position it as a valuable asset in both research and commercial settings. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing science and technology in the coming years.